Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate

• IUPAC Name: ethyl 5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
• InChI: InChI=1S/C10H11N3O3/c1-3-16-10(15)7-5-8-11-6(2)4-9(14)13(8)12-7/h4-5,12H,3H2,1-2H3
• InChI Key: SVAHHDGWEWCEQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=NC(=CC(=O)N2N1)C
• Molecular Formula: C10H11N3O3
• Molecular Weight: 221.21 g/mol

Description

Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate (EHMPPC) is a pyrazolopyrimidine derivative that has been used in a variety of scientific research applications. It has gained attention due to its unique biochemical and physiological effects, which make it a promising tool for further research.

Scientific Research Applications

Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and cell signaling. It has also been used to study the effects of oxidative stress, as well as to assess the potential of novel compounds as therapeutic agents. Additionally, Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate has been used to investigate the role of the protein SIRT1 in regulating gene expression and metabolism.

Mechanism of Action

Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate has been shown to bind to a variety of proteins, including SIRT1, and inhibit their activity. This inhibition is thought to be mediated by the binding of Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate to the active site of the protein, which results in the disruption of the protein’s normal function. Additionally, Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate has been shown to modulate the activity of certain enzymes, such as NAD+-dependent histone deacetylases, which are involved in gene expression and metabolism.
Biochemical and Physiological Effects
Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as to modulate the activity of certain enzymes involved in gene expression and metabolism. Additionally, Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate has been shown to have an effect on cell signaling pathways, and it has been proposed that it may have potential therapeutic applications in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate has several advantages for lab experiments, including its relatively low cost and availability, its stability, and its ability to bind to a variety of proteins. Additionally, it has been shown to be non-toxic and to have low acute toxicity. However, there are several limitations to its use, including its low solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are a number of potential future directions for Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate research. These include further investigations into its mechanism of action, its potential therapeutic applications, and its ability to modulate the activity of certain enzymes. Additionally, further research could be conducted into its ability to reduce inflammation and oxidative stress, as well as its potential to be used as a tool for drug discovery. Additionally, further studies into its potential to be used as an imaging agent could be conducted. Finally, further research into its potential to be used as a biomarker for the early detection of certain diseases could be explored.

Synthesis Methods

Ethyl 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate can be synthesized through a multi-step reaction involving the condensation of ethyl pyrimidine-2-carboxylate and 7-hydroxy-5-methylpyrazole in the presence of a base. The reaction is carried out in a solvent such as dichloromethane or acetonitrile, and the product is purified by recrystallization. The full synthesis method is described in detail in the literature.